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Compound of Interest

Compound Name: Nitrosyl cyanide

CAS No.: 4343-68-4

Cat. No.: B1207669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitrosyl cyanide (ONCN) is a reactive blue-green gas that has garnered interest due to its

unique molecular structure and its potential role as a metabolic oxidation product of the

alcohol-deterrent agent cyanamide.[1][2] Infrared (IR) spectroscopy is a powerful analytical

technique for studying the vibrational modes of molecules, providing valuable insights into their

structure, bonding, and chemical environment. This document provides detailed application

notes and protocols for the gas-phase infrared spectroscopy of nitrosyl cyanide, aimed at

researchers in chemistry, spectroscopy, and pharmacology.

Molecular Structure and Spectroscopic Properties
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symmetry.[3] A notable feature of its structure is the significant bend at the carbon atom.[3][4]
The molecule is a nearly prolate symmetric top.[3] Its structure has been determined by
microwave spectroscopy, revealing a strongly bent C-N-O angle of approximately 113° and a
nearly linear N-C-N angle of 170°.[2] The vibrational spectrum of nitrosyl cyanide is of interest
for understanding its fundamental physical properties and for its identification in various
chemical and biological systems.

Quantitative Spectroscopic Data
The vibrational frequencies and rotational constants of nitrosyl cyanide have been determined

from infrared and microwave spectroscopy. This data is crucial for the identification and

characterization of the molecule.

Table 1: Fundamental Vibrational Frequencies of Gas-Phase Nitrosyl Cyanide[3][5][6]

Vibrational Mode Assignment Frequency (cm⁻¹)

ν₁ C≡N stretch 2171

ν₂ N=O stretch 1510

ν₃ C-N stretch 823

ν₄ O-N-C bend 535

ν₅ N-C-N in-plane bend 212.0

ν₆ Out-of-plane bend 264.2

Table 2: Rotational Constants of Nitrosyl Cyanide Isotopologues (MHz)[4]

Isotopologue B₀ C₀

¹⁴N¹⁶O¹²C¹⁴N 5384.39 5040.63

¹⁵N¹⁶O¹²C¹⁴N 5360.11 5005.99

¹⁴N¹⁶O¹²C¹⁵N 5205.87 4882.49

¹⁴N¹⁶O¹³C¹⁴N 5359.43 5018.62

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.aip.org/aip/jcp/article-pdf/62/5/1869/18895339/1869_1_online.pdf
https://pubs.aip.org/aip/jcp/article-pdf/62/5/1869/18895339/1869_1_online.pdf
https://pubs.rsc.org/en/content/articlelanding/1973/c3/c39730000241/unauth
https://pubs.aip.org/aip/jcp/article-pdf/62/5/1869/18895339/1869_1_online.pdf
https://en.wikipedia.org/wiki/Nitrosyl_cyanide
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#application-notes-and-protocols-for-gas-phase-infrared-spectroscopy-of-nitrosyl-cyanide
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#application-notes-and-protocols-for-gas-phase-infrared-spectroscopy-of-nitrosyl-cyanide
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#application-notes-and-protocols-for-gas-phase-infrared-spectroscopy-of-nitrosyl-cyanide
https://pubs.aip.org/aip/jcp/article-pdf/62/5/1869/18895339/1869_1_online.pdf
https://pubs.aip.org/aip/jcp/article/62/5/1869/87544/Vapor-phase-infrared-spectrum-of-nitrosyl-cyanide
https://researchprofiles.ku.dk/en/publications/far-infrared-gas-spectra-of-nitrosyl-cyanide/
https://www.benchchem.com/product/b1207669/docs?utm_src=pdf-body#application-notes-and-protocols-for-gas-phase-infrared-spectroscopy-of-nitrosyl-cyanide
https://pubs.rsc.org/en/content/articlelanding/1973/c3/c39730000241/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis of Gaseous Nitrosyl Cyanide
A common method for the preparation of gaseous nitrosyl cyanide involves the reaction of

nitrosyl chloride (NOCl) with silver cyanide (AgCN).[2][3]

Materials:

Granular silver cyanide (AgCN), 99.0% purity

Nitrosyl chloride (NOCl), 97.0% purity

Helium (He), 99.995% purity

U-tubes

Cold baths (-40 °C, -83 °C, -196 °C)

Glass gas cell (e.g., 5 cm path length) with cesium bromide (CsBr) windows

Vacuum line

Procedure:

Place granular silver cyanide in a series of U-tubes.

Immerse the U-tubes in a cold bath maintained at -40 °C.

Prepare a mixture of 1-2% nitrosyl chloride in helium.

Flow the NOCl/He gas mixture through the U-tubes containing AgCN.

Pass the issuing gas stream through a series of two cold traps, the first maintained at -83 °C

and the second at -196 °C, to trap unreacted NOCl and other impurities.

The gaseous nitrosyl cyanide, which appears as a characteristic blue-green vapor, can

then be collected or flowed directly into the gas cell for spectroscopic analysis.[3] Samples of

96-99% purity can be obtained with this method.[3]
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An alternative synthesis involves the low-temperature nitrosylation of K-(18-crown-6)cyanide

with nitrosyl tetrafluoroborate.[1]

Gas-Phase Infrared Spectroscopy
Instrumentation:

Fourier Transform Infrared (FTIR) Spectrometer capable of covering the 4000-250 cm⁻¹

range.

Gas cell (as described above) compatible with the spectrometer.

Vacuum line for evacuating and filling the gas cell.

Pressure gauge (e.g., thermocouple gauge).

Procedure:

Evacuate the gas cell to a low pressure.

Introduce the gaseous nitrosyl cyanide sample into the cell to a desired pressure (e.g., 40

torr).[3]

Place the gas cell in the sample compartment of the FTIR spectrometer.

Record the infrared spectrum over the desired wavenumber range (e.g., 4000-250 cm⁻¹).[3]

[5]

Acquire a background spectrum with an empty (evacuated) gas cell and subtract it from the

sample spectrum to obtain the absorbance spectrum of nitrosyl cyanide.

Analyze the spectrum to identify the vibrational bands and their corresponding rotational-

vibrational contours.

Diagrams
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Synthesis of Nitrosyl Cyanide

Infrared Spectroscopy

Prepare Reactants:
- Silver Cyanide (AgCN) in U-tubes
- Nitrosyl Chloride (NOCl) in Helium

Reaction at -40 °C:
NOCl/He flow over AgCN

Impurity Trapping:
Cold traps at -83 °C and -196 °C

Introduce Gaseous NOCN
into IR Gas Cell

Transfer of
purified NOCN gas

Record IR Spectrum
(4000-250 cm⁻¹)

Data Analysis:
- Background Subtraction

- Peak Assignment

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and infrared spectroscopy of gas-phase

nitrosyl cyanide.

Caption: Molecular structure and bond parameters of nitrosyl cyanide.
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Applications and Future Directions
The study of gas-phase nitrosyl cyanide by infrared spectroscopy provides fundamental data

that is essential for:

Structural Elucidation: Confirming the molecular geometry and bonding characteristics.

Reaction Monitoring: Identifying nitrosyl cyanide as an intermediate or product in chemical

reactions.

Atmospheric Chemistry: Investigating its potential role in atmospheric processes.

Biochemical Studies: Understanding its formation and reactivity in biological systems,

particularly in relation to cyanamide metabolism.[1]

Future research could focus on high-resolution rovibrational spectroscopy to refine the

molecular constants, as well as studies of its reactions with other molecules of biological or

atmospheric importance. The protocols and data presented here provide a solid foundation for

such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Gas-Phase Infrared
Spectroscopy of Nitrosyl Cyanide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207669/docs#application-notes-and-protocols-for-
gas-phase-infrared-spectroscopy-of-nitrosyl-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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